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This guide provides a comprehensive technical overview of the environmental fate and

degradation of 2,6-Dimethyl-4-heptanone, commonly known as diisobutyl ketone (DIBK). As a

widely used industrial solvent, understanding its environmental persistence, mobility, and

degradation pathways is critical for accurate risk assessment and responsible product

stewardship.[1][2][3] This document moves beyond a simple data summary to explain the

causality behind the observed environmental behavior and the experimental methodologies

used to assess it.

Introduction: The Physicochemical Identity of DIBK
2,6-Dimethyl-4-heptanone (CAS No: 108-83-8) is a branched, nine-carbon aliphatic ketone.[4]

[5] Its utility as a solvent in coatings, lacquers, adhesives, and extraction processes stems from

its slow evaporation rate, low water solubility, and excellent solvency for a wide range of

synthetic resins.[1][6][7] These same properties, however, are the primary determinants of its

distribution and behavior upon release into the environment. A foundational understanding of its

environmental fate begins with its core physicochemical properties, which dictate its partitioning

between air, water, soil, and biota.
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The following table summarizes the essential properties of DIBK that govern its environmental

transport and degradation potential.
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Property Value
Significance for
Environmental Fate

Source(s)

Molecular Formula C9H18O

Defines the basic

structure and

elemental

composition.

[4][8]

Molecular Weight 142.24 g/mol

Influences diffusion,

volatility, and transport

rates.

[4][8][9]

Boiling Point 165-170 °C

Indicates low volatility

under standard

conditions.

[4][10][11]

Vapor Pressure
1.3 - 1.7 mmHg at 20-

25 °C

Governs the rate of

volatilization from

surfaces. A low value

suggests it is semi-

volatile.

[4][11]

Water Solubility
0.04% - 0.05% (400-

500 mg/L) at 20 °C

Limited solubility

suggests partitioning

from water to other

phases (soil,

sediment, air).

[4]

Log P (octanol/water) 3.71

Indicates a moderate

tendency to partition

from water into

organic matter and

lipids.

[12][13][14]

Henry's Law Constant
1.2 x 10⁻⁴ atm·m³/mol

(estimated)

Suggests that

volatilization from

water bodies can be

an important fate

process.

[9]
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Core Degradation Pathways: Biotic and Abiotic
Mechanisms
The environmental persistence of DIBK is determined by its susceptibility to degradation. The

two primary routes are biological degradation by microorganisms and abiotic degradation

through chemical reactions like photolysis.

Biodegradation: The Primary Removal Mechanism
Field data and standardized laboratory tests consistently show that DIBK is "readily

biodegradable".[12][14][15] This is the most significant process for its removal from soil and

aquatic systems.

Expertise & Experience: The term "readily biodegradable" is a regulatory classification, not a

vague descriptor. It means that under specific aerobic test conditions, the substance will

achieve a high level of mineralization (conversion to CO₂, water, and biomass) within a short

timeframe (e.g., >60% in a 10-day window within a 28-day test). This rapid degradation

prevents persistence and long-term exposure in the environment. Multiple studies confirm DIBK

passes OECD tests for ready biodegradability, with one showing 88% degradation in 20 days.

[16]

While the precise metabolic pathway in diverse microbial communities is not exhaustively

detailed in the literature, a scientifically plausible route for an aliphatic ketone like DIBK

involves initial enzymatic reduction followed by oxidative cleavage.

Reduction to Secondary Alcohol: The ketone carbonyl group is reduced to a hydroxyl group

by a reductase enzyme, forming 2,6-dimethyl-4-heptanol.

Oxidation and Ring Cleavage (Hypothetical): The secondary alcohol can be further oxidized.

Subsequent enzymatic action, likely involving oxygenases, would cleave the carbon chain,

forming smaller, more easily metabolized intermediates (e.g., organic acids and ketones)

that can enter central metabolic cycles like the Krebs cycle.
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Caption: A plausible microbial degradation pathway for DIBK.

Abiotic Degradation: Atmospheric Photolysis
In the atmosphere, the fate of DIBK is governed by indirect photolysis—reaction with

photochemically generated hydroxyl (•OH) radicals.[16]

Atmospheric Fate: Volatilized DIBK will not persist in the atmosphere. Its estimated

atmospheric half-life is short, in the range of 14 to 22 hours.[17] This rapid degradation

prevents long-range atmospheric transport.

Expertise & Experience: The mechanism of this degradation is hydrogen abstraction by the

hydroxyl radical from the C-H bonds of the DIBK molecule. Ketones can also undergo direct
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photolysis (Norrish Type I and Type II reactions), where UV light directly cleaves bonds

adjacent to the carbonyl group, but for aliphatic ketones in the troposphere, the reaction with

•OH radicals is the dominant removal process.[18]

Hydrolysis: DIBK lacks any functional groups that are susceptible to hydrolysis under typical

environmental pH conditions (e.g., esters, amides). Therefore, hydrolysis is not considered a

relevant environmental fate process.[9][11][17]

Environmental Distribution and Mobility
Upon release, DIBK will partition between environmental compartments based on its

properties.

Mobility in Soil: The tendency of a chemical to move through soil is predicted by its organic

carbon-water partition coefficient (Koc). Reported Koc values for DIBK are in the range of 60,

with a corresponding log Koc of approximately 2.07.[12][19] This value suggests that DIBK

has moderate to high mobility in soil.[9] While it will adsorb to organic matter to some extent,

a significant fraction will remain in the soil pore water and be available for leaching towards

groundwater.

Volatilization: With a vapor pressure of ~1.3 mmHg and a Henry's Law constant indicating a

tendency to partition from water to air, volatilization is an important transport process.[4][9] If

released to surface water or moist soil, a significant portion of DIBK is expected to volatilize

into the atmosphere, where it will be rapidly degraded.[9]

Bioaccumulation Potential
Bioaccumulation refers to the accumulation of a chemical in an organism to a concentration

higher than that in the surrounding environment. It is a critical endpoint for assessing long-term

ecological risk.

Expertise & Experience: The octanol-water partition coefficient (Log P, also known as log Kow)

is the primary screening tool for bioaccumulation potential. A high Log P suggests a substance

is lipophilic ("fat-loving") and more likely to accumulate in the fatty tissues of organisms.

DIBK has a reported Log P of 3.71.[12][13][14] While this value suggests a moderate potential

for partitioning into organic matter, it is generally below the threshold of high concern (typically
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Log P > 4.5 or 5.0). More definitive data comes from the Bioconcentration Factor (BCF), which

is an experimentally measured value. The reported BCF for DIBK is in the range of 100-130.

[12][14]

Trustworthiness: A BCF value below 500 indicates a low potential for a substance to

bioaccumulate in aquatic organisms. Therefore, based on both the Log P and the experimental

BCF, DIBK is not expected to significantly bioaccumulate in food chains.[13][14]

Experimental Protocols: A Self-Validating System
To ensure data is reliable and comparable, standardized test protocols, such as those

published by the Organisation for Economic Co-operation and Development (OECD), are used.

Experimental Protocol: OECD 301D Ready
Biodegradability (Closed Bottle Test)
This protocol is a cornerstone for assessing the ultimate biodegradability of a chemical.

Objective: To determine if DIBK is "readily biodegradable" by measuring the depletion of

dissolved oxygen over 28 days in a closed bottle containing a known concentration of the

chemical, a mineral medium, and a microbial inoculum.

Methodology:

Preparation of Test Medium: A mineral salt medium (containing nitrogen, phosphorus, and

essential trace elements) is prepared in high-purity water and saturated with air to achieve a

known dissolved oxygen concentration.

Inoculum: A small volume of microbial inoculum is added. The source should be from a

biologically active environment, such as the effluent from a wastewater treatment plant not

adapted to the test substance.

Test Setup:

Multiple sealed glass bottles are filled with the inoculated medium.

Test Bottles: A known concentration of DIBK (typically 2-5 mg/L) is added.
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Inoculum Blank: Bottles containing only the inoculum and medium are prepared to

measure the background oxygen consumption of the microbial community.

Abiotic Control: A sterile bottle containing DIBK and medium (no inoculum) is prepared to

check for any non-biological oxygen demand.

Reference Control: A bottle containing a readily biodegradable reference substance (e.g.,

sodium benzoate) is run in parallel to validate the activity of the inoculum.

Incubation: Bottles are incubated in the dark at a constant temperature (20 ± 1 °C) for 28

days.

Measurement: The dissolved oxygen concentration in each bottle is measured at regular

intervals using an oxygen electrode.

Calculation: The percentage of biodegradation is calculated based on the oxygen consumed

in the test bottles (corrected for the blank) as a percentage of the Theoretical Oxygen

Demand (ThOD) of DIBK.

ThOD for C₉H₁₈O = 2.924 mg O₂/mg substance.[12]

Validation Criteria: For a test to be valid, the reference substance must show >60%

degradation within the 10-day window, and the final oxygen concentration in the blank must

not fall below a specified level. DIBK is considered "readily biodegradable" if it achieves

>60% degradation within the 28-day study and meets the 10-day window criterion.

Mandatory Visualization: General Environmental Fate
Assessment Workflow
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Caption: A logical workflow for assessing the environmental fate of a chemical.

Conclusion and Environmental Profile
The collective evidence provides a clear and consistent profile of the environmental fate of 2,6-
Dimethyl-4-heptanone.

Low Persistence: DIBK is not persistent in the environment. Its primary removal mechanism

is rapid biodegradation in soil and water. In the atmosphere, it is quickly degraded by

photochemical reactions.

Moderate Mobility: It exhibits moderate to high mobility in soil, suggesting a potential for

leaching if released in large quantities in permeable soils.
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Low Bioaccumulation: DIBK has a low potential to bioaccumulate in organisms and is not

expected to biomagnify in the food web.

Overall, due to its ready biodegradability and rapid atmospheric photolysis, 2,6-Dimethyl-4-
heptanone is considered to have a low potential for causing long-term, widespread

environmental impact. The primary risk management focus should be on preventing large,

direct releases to surface water and soil to mitigate short-term ecotoxicity and potential

leaching to groundwater.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Diisobutyl Ketone - DIBK - Rotterdam Chemicals Group [rotterdamchemicals.com]

2. chem.international [chem.international]

3. KUMHO P&B CHEMICALS [kpb.co.kr]

4. monumentchemical.com [monumentchemical.com]

5. Human Metabolome Database: Showing metabocard for 2,6-Dimethyl-4-heptanone
(HMDB0031417) [hmdb.ca]

6. nbinno.com [nbinno.com]

7. ark-chem.co.jp [ark-chem.co.jp]

8. 4-Heptanone, 2,6-dimethyl- [webbook.nist.gov]

9. Isobutyl ketone | C9H18O | CID 7958 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. 2,6-Dimethyl-4-heptanone | 108-83-8 [chemicalbook.com]

11. 2,6-Dimethyl-4-heptanone Five Chongqing Chemdad Co. ，Ltd [chemdad.com]

12. carlroth.com:443 [carlroth.com:443]

13. labchem.co.za [labchem.co.za]

14. monumentchemical.com [monumentchemical.com]

15. Diisobutyl ketone (DIBK) | Eastman [eastman.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b7771132?utm_src=pdf-body
https://www.benchchem.com/product/b7771132?utm_src=pdf-body
https://www.benchchem.com/product/b7771132?utm_src=pdf-custom-synthesis
https://www.rotterdamchemicals.com/en/products/ketones/diisobutyl-ketone-dibk/
https://chem.international/en/products-2/diisobutyl-ketone-dibk/
https://www.kpb.co.kr/eng/product/dibk
https://monumentchemical.com/uploads/files/TDS/DIBK_-_TDS.pdf?v=1710107231864
https://hmdb.ca/metabolites/HMDB0031417
https://hmdb.ca/metabolites/HMDB0031417
https://www.nbinno.com/article/other-organic-chemicals/diisobutyl-ketone-dibk-specialty-solvent-properties-applications-fq
https://ark-chem.co.jp/download/105/TDS-DIBK.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C108838&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/7958
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852764.htm
https://www.chemdad.com/index.php?c=article&id=42688
https://www.carlroth.com/medias/SDB-7653-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzg2ODJ8YXBwbGljYXRpb24vcGRmfGFHRTBMMmd4T1M4NU1UYzVOREUwTWpZMU9EZzJMMU5FUWw4M05qVXpYMGRDWDBWT0xuQmtaZ3xmNmVkMmQwNDM3OGNhZjg2MjBhMzJkNmU2ZTUzZDQ0Njc2YmZiZmQzNGVjNjc4OGUwODY5MzU5YTA1MGE4Mjgx
https://www.labchem.co.za/img/cms/SDS/104060.pdf
https://monumentchemical.com/uploads/files/SDS/DIBK_-_SDS.pdf?v=1620676910785
https://www.eastman.com/en/products/product-detail/71001068/diisobutyl-ketone-dibk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. chemmanagement.ehs.com [chemmanagement.ehs.com]

17. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

18. chem.libretexts.org [chem.libretexts.org]

19. rowe.com.au [rowe.com.au]

To cite this document: BenchChem. [environmental fate and degradation of 2,6-Dimethyl-4-
heptanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7771132#environmental-fate-and-degradation-of-2-6-
dimethyl-4-heptanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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